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Compound of Interest

Compound Name: Eisenfumarat

Cat. No.: B056393

Technisches Support-Center: Permanganat-
Titration von Eisen

Dieses Support-Center bietet Forschern, Wissenschaftlern und Fachleuten aus der
Arzneimittelentwicklung Hilfestellung bei der Interferenz von Fumarat-lonen wahrend der
Permanganat-Titration von Eisen.

Haufig gestellte Fragen (FAQS)

F1: Warum stéren Fumarat-lonen die Permanganat-Titration von Eisen(ll)-lonen?

Al: Fumarat-lonen stdren die Titration, da sie selbst durch Kaliumpermanganat (KMnQOa), das
als Titriermittel verwendet wird, oxidiert werden kénnen.[1] Kaliumpermanganat ist ein starkes
Oxidationsmittel und reagiert nicht nur mit den Eisen(ll)-lonen (Fe2*), sondern auch mit der
Kohlenstoff-Kohlenstoff-Doppelbindung in den Fumarat-lonen (~OOC-CH=CH-COO").[2] Diese
Nebenreaktion flhrt zu einem tbermaRigen Verbrauch von Kaliumpermanganat, was
wiederum einen falschlicherweise zu hohen berechneten Gehalt an Eisen in der Probe zur
Folge hat.[1]

F2: Wie aulRert sich die Interferenz wahrend der Titration?

A2: Die Interferenz auf3ert sich durch einen héheren Verbrauch an Kaliumpermanganat-
Losung, um den Endpunkt der Titration zu erreichen, der durch eine bleibende rosa oder
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violette Farbung angezeigt wird. Dies liegt daran, dass das Permanganat sowohl die Eisen(ll)-
lonen zu Eisen(lll)-lonen oxidiert als auch die Fumarat-lonen angreift.

F3: Ware das Ergebnis fur den Eisengehalt zu hoch oder zu niedrig?

A3: Das Ergebnis fur den Eisengehalt wéare zu hoch.[1] Da das Permanganat nicht nur mit dem
Eisen, sondern auch mit dem Fumarat reagiert, wird mehr Titriermittel verbraucht als
stochiometrisch fir die alleinige Oxidation des Eisens erforderlich wére. Dies fuhrt bei der
Berechnung zu einem Uberschétzten Eisengehalt.

F4: Gibt es eine Mdglichkeit, die Fumarat-lonen vor der Titration zu maskieren?

A4: In der wissenschaftlichen Literatur gibt es keine etablierten und einfachen
Maskierungsmittel, die spezifisch Fumarat-lonen wahrend einer Redox-Titration blockieren,
ohne die Eisen-Analyse zu beeintrachtigen. Maskierungsmittel werden typischerweise in der
Komplexometrie eingesetzt, um stérende Metallionen zu binden.[3][4][5] Die Oxidation der
organischen Doppelbindung im Fumarat Iasst sich durch solche Agentien nicht verhindern.

Leitfaden zur Fehlerbehebung

Problem 1: Der Verbrauch an KMnOa-Ldsung ist unerwartet hoch und die Ergebnisse fur den
Eisengehalt sind nicht reproduzierbar.
o Mdogliche Ursache: Gleichzeitige Oxidation von Fumarat-lonen neben den Eisen(ll)-lonen.

e Losungsvorschlag:

o Uberpriifung der Methode: Die direkte Titration von Eisen(ll) mit Kaliumpermanganat ist in
Anwesenheit von oxidierbaren organischen Substanzen wie Fumarat nicht geeignet.

o Methodenwechsel: Ziehen Sie alternative Analysemethoden in Betracht, die nicht durch
die Anwesenheit von Fumarat gestort werden. Empfohlene Alternativen sind:

» Cerimetrie: Titration mit einer Cersulfat-Losung. Cersulfat ist ebenfalls ein starkes
Oxidationsmittel, kann aber unter bestimmten Bedingungen eine hohere Selektivitat
aufweisen. In der offiziellen Analytik von Eisen(ll)-fumarat wird diese Methode
eingesetzt.
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» Komplexometrische Titration mit EDTA: Bei dieser Methode wird der Eisengehalt durch
die Bildung eines stabilen Komplexes mit Ethylendiamintetraessigsaure (EDTA)
bestimmt. Dies erfordert die vorherige Oxidation von Fe(ll) zu Fe(lll).

» Spektrophotometrische Methoden: Die quantitative Bestimmung von Eisen kann sehr
genau mittels UV/Vis-Spektrophotometrie erfolgen, beispielsweise nach der
Komplexierung mit 1,10-Phenanthrolin.

Problem 2: Der Endpunkt der Titration ist schwer zu erkennen und die Farbung ist nicht stabil.

e Mdogliche Ursache: Die Reaktionsprodukte aus der Oxidation des Fumarats kdnnen die
Lésung verfarben oder die Bildung von Mangan(lV)-oxid (Braunstein) kann auftreten, was
den Farbumschlag am Endpunkt undeutlich macht. Eine unzureichende Saurekonzentration
kann ebenfalls zur Bildung von Braunstein fuhren.[6]

e Losungsvorschlag:

o Saurekonzentration sicherstellen: Uberpriifen Sie, ob die Losung ausreichend angesauert
ist (Ublicherweise mit Schwefelsaure), um die Bildung von Braunstein zu unterdrticken.[6]

[7]

o Temperaturkontrolle: Fihren Sie die Titration bei Raumtemperatur durch. Eine Erh6hung
der Temperatur beschleunigt zwar die Reaktion zwischen Permanganat und Eisen, aber
auch die unerwiinschte Nebenreaktion mit Fumarat.

o Alternative Methode wahlen: Aufgrund der unvermeidlichen Nebenreaktion ist ein Wechsel
der Analysemethode (siehe Problem 1) die zuverlassigste Lésung, um einen klaren und
stabilen Endpunkt zu erhalten.

Quantitative Datenzusammenfassung

Die direkte Titration von Eisen in Eisen(ll)-fumarat-Tabletten mit Kaliumpermanganat fiihrt zu
Ergebnissen, die von den deklarierten Werten abweichen kénnen. Die folgende Tabelle zeigt
beispielhafte Ergebnisse aus einer Studie, die den Eisengehalt in kommerziellen
pharmazeutischen Tabletten mittels Permanganat-Titration bestimmt hat.
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Experimentell

Markenname des Deklarierter ] .
. . bestimmter Abweichung (%)
Medikaments Eisengehalt (mgl/g) .
Eisengehalt (mg/g)

Chemiron 150 144 + 4,61 -4,0 %

Astyfer 80 74,6 £ 5,69 -6,8 %

Ferrobin plus 300 246 + 2,36 -18,0 %

Emivite super 100 102 + 3,64 +2,0 %

Maxiron 250 265+ 1,73 +6,0 %

Tabelle basierend auf
Daten aus:
Determination of Iron
in Some Selected Iron
Containing Tablets

Using Redox Titration.

[8]1°]

Anmerkung: Die Abweichungen kénnen sowohl auf die Interferenz durch Fumarat als auch auf
andere Hilfsstoffe in den Tabletten sowie auf die Herstellungsgenauigkeit zuriickzuftihren sein.
Die Tendenz zu zu hohen Werten (wie bei Maxiron) ist bei dieser Methode jedoch zu erwarten.

Experimentelle Protokolle
Standardprotokoll: Permanganat-Titration von Eisen(ll) (ohne Fumarat-Interferenz)

Dieses Protokoll ist fur die Bestimmung von Eisen(ll) in Proben vorgesehen, die keine
oxidierbaren organischen Substanzen wie Fumarat enthalten.

e Probenvorbereitung: Eine genau abgewogene Menge der eisenhaltigen Probe wird in einem
Erlenmeyerkolben in destilliertem Wasser gelost.

e Ansauern: Zur Probelésung werden ca. 10-20 ml verdiinnte Schwefelsaure (z.B. 1 M H2S0a4)
hinzugeflgt, um einen sauren pH-Wert sicherzustellen.[6][7][10]
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« Titration: Die Losung wird mit einer standardisierten Kaliumpermanganat-Lésung (z.B. 0,02
M KMnOQOa4) aus einer Birette titriert, bis die erste bleibende, schwach rosa Farbung in der
gesamten Losung sichtbar ist.[7][10]

o Berechnung: Der Eisengehalt wird basierend auf dem Verbrauch der KMnOa-L6sung und der
Stochiometrie der Redoxreaktion berechnet.

Reaktionsgleichung: MnO4~ + 5 Fe2* + 8 H* - Mn2* + 5 Fe3* + 4 H20[7][10]
Visualisierungen
Logisches Diagramm der Interferenz

Das folgende Diagramm veranschaulicht die logische Beziehung bei der Titration in
Anwesenheit von Fumarat, die zu fehlerhaften Ergebnissen fluhrt.
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Click to download full resolution via product page
Abbildung 1: Logisches Flussdiagramm der Interferenz durch Fumarat.
Experimenteller Workflow: Empfohlener alternativer Ansatz

Dieses Diagramm zeigt den empfohlenen Arbeitsablauf zur Vermeidung der Fumarat-
Interferenz durch Auswahl einer geeigneten alternativen Methode.
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Abbildung 2: Empfohlener Workflow zur Analyse von Eisen in Gegenwart von Fumarat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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